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Compound of Interest |

Compound Name: 4-(2-Cyclopropylethyl)piperidine
CAS No.: 1248397-91-2
Cat. No.: B1467059

Get Quote

Executive Technical Summary

4-(2-Cyclopropylethyl)piperidine (CioH19N) represents a strategic building block in modern
medicinal chemistry, particularly in the design of G-protein-coupled receptor (GPCR) ligands
and kinase inhibitors.[1] This molecule combines a basic secondary amine handle (piperidine)
with a lipophilic, metabolically distinct tail (cyclopropyl).[1]

The cyclopropyl moiety acts as a bioisostere for isopropyl or alkene groups.[1][2] It offers a
unique combination of steric bulk and electronic properties due to the high

-character of its C-C bonds (Walsh orbitals), often improving metabolic stability against

-oxidation while maintaining a compact lipophilic profile.[1] However, researchers must carefully
characterize its specific physicochemical behavior, as the cyclopropyl ring can occasionally
serve as a metabolic "soft spot” for CYP450-mediated ring opening.[1]

This guide provides a comprehensive technical analysis of the molecule’s properties, synthesis,
and characterization protocols.[1]
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Part 1: Structural Analysis & Theoretical Basis[1]
Molecular Architecture

The molecule consists of three distinct pharmacophoric elements:

e Piperidine Ring: A saturated, six-membered nitrogen heterocycle.[1][3] It serves as the
primary basic center (

), crucial for forming ionic interactions with aspartate/glutamate residues in protein binding
pockets.[1]

o Ethyl Linker: A flexible two-carbon spacer that distances the lipophilic tail from the polar
amine, allowing the molecule to span hydrophobic channels.[1]

e Cyclopropyl Tail: A strained, three-membered ring.[1] Unlike flexible alkyl chains, the
cyclopropyl group is rigid and planar, reducing the entropic penalty upon binding.[1]

Physicochemical Data Profile

The following values represent a synthesis of calculated consensus data (ACD/Labs,
ChemAxon) and comparative experimental data from structurally analogous 4-alkylpiperidines.
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Property Value | Range Technical Note
Molecular Formula C1oH19N
Molecular Weight 153.27 g/mol Monoisotopic Mass: 153.15
) o Hygroscopic; absorbs CO:2
Physical State Colorless Liquid )
from air.[1]
Significantly higher than
Boiling Point 225°C - 230°C (est.)[1] piperidine (106°C) due to MW.

[1]

Strongly basic.[1] Protonated
10.8-11.1

(Conjugate Acid) at physiological pH (7.4).[1]
LogP (Octanol/Water) 26+0.3 Moderately lipophilic.[1]

Low distribution into lipids at
LogD (pH 7.4) 20410-0.1 pH 7.4 due to ionization (

protonated).[1]

Excellent blood-brain barrier
Topological Polar Surface Area  12.03 A2 (BBB) permeability potential if

basicity is masked.[1]

High flexibility in the linker
Rotatable Bonds 3

region.[1]

Part 2: Synthetic Accessibility & Manufacturing

The synthesis of 4-(2-Cyclopropylethyl)piperidine typically follows a "Reduction of Pyridine"
strategy to ensure stereochemical purity and high yield.[1]

Synthetic Workflow (DOT Visualization)

The following diagram outlines the standard laboratory-scale synthesis starting from 4-Picoline.

C-C Bond Formation

Heterocycle Reduction _  catalytic

i Iyti
4-(2-Cyclopropylethyl)pyridine (H2, PtO2, ACOH, 50 psi)

— —

Target:
4-(2-Cyclopropylethyl)piperidine

4-Picoline Lithiation Alkylation
(Starting Material) (LDA, THF, -78°C) (+ Cyclopropylmethyl bromide)
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Figure 1: Step-wise synthetic route for the generation of 4-(2-Cyclopropylethyl)piperidine via

pyridine alkylation and reduction.

Critical Synthetic Considerations

Lithiation Control: The deprotonation of 4-picoline using LDA (Lithium Diisopropylamide)
must be strictly maintained at -78°C to prevent polymerization or di-alkylation.[1]

Hydrogenation Selectivity: The reduction of the pyridine ring to piperidine using Platinum
Oxide (

) in Acetic Acid is preferred over Palladium on Carbon (

)-[1]

can sometimes lead to the ring-opening of the cyclopropyl group under high
pressure/temperature conditions due to the strain energy of the three-membered ring.[1]

Part 3: Experimental Characterization Protocols

As a self-validating system, the identity and purity of this compound must be established using

the following protocols.

Potentiometric Determination

Because the LogD (distribution coefficient) is pH-dependent, accurate

measurement is critical for predicting in vivo behavior.[1]

Protocol:

Preparation: Dissolve 5 mg of the compound in 10 mL of 0.1 M KCI (ionic strength adjustor).
If solubility is poor, use a co-solvent method (Methanol/Water ratios: 20%, 30%, 40%) and
extrapolate to 0% organic solvent (Yasuda-Shedlovsky extrapolation).[1]

Titrant: Use carbonate-free 0.1 M NaOH and 0.1 M HCI standardized solutions.

Execution: Perform a "blank" titration (solvent only) followed by the sample titration under
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atmosphere to prevent
absorption (which affects high
amines).
e Analysis: Plot pH vs. Volume of Titrant. Use the Bjerrum difference plot method to calculate
(average number of bound protons).[1] The

is the pH where

1]

Lipophilicity (LogD) via HPLC

The traditional "Shake Flask" method is low-throughput and prone to emulsion errors with
amines.[1] The HPLC retention time method is recommended for rapid validation.[1]

Protocol:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), chemically bonded to resist high
pH if necessary, though neutral pH is standard for LogD.[1]

o Mobile Phase: Isocratic Methanol/Buffer (pH 7.4 phosphate) at various ratios (e.g., 50:50,
60:40).

o Calibration: Run a set of 5-7 standards with known LogD values (e.g., Toluene,
Acetophenone, Propranolol).[1]

o Calculation:

Where
is retention time and

is the dead time (uracil).

Part 4: Metabolic Stability & Safety
Metabolic Liability Assessment
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While the cyclopropyl group is often used to block metabolic sites (compared to an isopropyl
group), it is not metabolically inert.[1]

Mechanism: Cytochrome P450 enzymes (specifically CYP2D6 for basic amines) can attack the
cyclopropyl ring.[1]

» Single Electron Transfer (SET): The nitrogen lone pair can facilitate oxidation.[1]
» H-Abstraction: Abstraction adjacent to the ring can lead to radical intermediates.[1]

¢ Ring Opening: The strain relief of the cyclopropyl ring (~27 kcal/mol) drives the formation of
reactive enones or aldehydes if oxidized incorrectly.[1]

4-(2-Cyclopropylethyl)piperidine

CYP450 Oxidation

Major Route \ Minor Route

N-Oxidation Alpha-Hydroxylation
(Reversible/Stable) -> Ring Opening

Reactive Aldehyde
(Toxicity Risk)

Click to download full resolution via product page

Figure 2: Potential metabolic pathways.[1] Path 2 represents a bioactivation risk that must be
monitored during lead optimization.[1]
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Handling & Safety (SDS Summary)

e Hazards: Corrosive (Skin Corr.[1] 1B), Acute Toxicity (Oral/Inhalation).[1]
o Storage: Store under Argon/Nitrogen. The secondary amine reacts with atmospheric

to form carbamates (white crust).[1]

e Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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